Cas no 112515-41-0 (11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8,9a,10-hexahydro-, (8S,9aR,13aS)-)

11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8,9a,10-hexahydro-, (8S,9aR,13aS)- structure
112515-41-0 structure
Product Name:11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8,9a,10-hexahydro-, (8S,9aR,13aS)-
CAS No:112515-41-0
MF:C18H14BrN3O2S
MW:416.291661739349
CID:169327
PubChem ID:135770385
Update Time:2025-04-19

11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8,9a,10-hexahydro-, (8S,9aR,13aS)- Chemical and Physical Properties

Names and Identifiers

    • 11H-8,13a-Methanopyrrolo[4',3',2':4,5]quino[7,8-d][1,3]benzothiazepine-6,11(2H)-dione,12-bromo-3,5,7,8,9a,10-hexahydro-, (8S,9aR,13aS)-
    • Discorhabdine A
    • CHEMBL488771
    • (8S-(8alpha,9abeta,13aalpha))-12-Bromo-3,5,7,8,9a,10-hexahydro-11H-8,13a-methanopyrrolo(4',3',2':4,5)quino(7,8-d)(1,3)benzothiazepine-6,11(2H)-dione
    • 12-Bromo-3,5,7,8,9a,10-hexahydro-11H-8,13a-methanopyrrolo(4',3',2':4,5)quino(7,8-d)(1,3)benzothiazepine-6,11(2H)-dione (8S-(8alpha,9abeta,13aalpha))-
    • 12-Bromo-3,5,7,8-tetrahydro-9aH-8,13a-methanopyrrolo[4',3',2':4,5]quinolino[7,8-d][1,3]benzothiazepine-6,11(2H,10H)-dione
    • DTXSID90920824
    • 11H-8,13a-Methanopyrrolo(4',3',2':4,5)quino(7,8-d)(1,3)benzothiazepine-6,11(2H)-dione, 12-bromo-3,5,7,8,9a,10-hexahydro-, (8S-(8alpha,9abeta,13aalpha))-
    • 112515-41-0
    • Inchi: 1S/C18H14BrN3O2S/c19-8-4-18-5-11(25-10(18)3-9(8)23)22-16-13(18)14-12-7(1-2-20-14)6-21-15(12)17(16)24/h4,6,10-11,20,24H,1-3,5H2/t10-,11+,18+/m1/s1
    • InChI Key: JNXUBUKMRJBYKV-DDBGAENHSA-N
    • SMILES: BrC1C(C[C@@H]2[C@@]3(C=1)C1=C4C5=C(C=NC5=C(C1=N[C@H](C3)S2)O)CCN4)=O

Computed Properties

  • Exact Mass: 414.99901
  • Monoisotopic Mass: 414.99901
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 834
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.6
  • XLogP3: 1

Experimental Properties

  • Density: 2.16
  • Boiling Point: 720.5°Cat760mmHg
  • Flash Point: 389.5°C
  • Refractive Index: 2.012
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